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Compound of Interest

Compound Name: 1,10-Diaminodecane

Cat. No.: B146516 Get Quote

Introduction

1,10-Diaminodecane (CAS No: 646-25-3), also known as decamethylenediamine, is a

versatile bifunctional molecule that serves as a crucial building block in the synthesis of a wide

range of specialty chemicals.[1] Its structure, featuring two primary amine groups separated by

a flexible ten-carbon aliphatic chain, makes it an excellent nucleophile for various chemical

reactions, including polycondensation, acylation, and alkylation.[1] This linear C10 diamine is a

key component in the production of high-performance polymers, acts as a flexible linker in

complex molecular architectures, and is an intermediate in the synthesis of pharmaceuticals

and other fine chemicals.[2][3][4]

Application Note 1: Synthesis of High-Performance
Bio-based Polyamides
One of the most significant industrial applications of 1,10-diaminodecane is in the synthesis of

long-chain polyamides, notably Polyamide 1010 (PA1010).[5] When both 1,10-diaminodecane
and its co-monomer, sebacic acid, are derived from renewable resources like castor oil, the

resulting PA1010 is a 100% bio-based polymer.[2][5] This aligns with green chemistry principles

and sustainable development.[2] The resulting polyamide exhibits desirable properties such as

high thermal stability, balanced mechanical strength, low water absorption, and good

transparency, making it suitable for demanding applications, including food packaging and

engineering plastics.[5][6]
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Physicochemical Properties of 1,10-Diaminodecane
A summary of the key properties of 1,10-diaminodecane is presented below, highlighting its

suitability as a monomer for polymerization.

Property Value References

CAS Number 646-25-3 [7][8]

Molecular Formula C₁₀H₂₄N₂ [7][8]

Molecular Weight 172.31 g/mol [7][9]

Appearance
White to light yellow

solid/powder
[3][8][10]

Melting Point 59-63 °C [3][7][9]

Boiling Point 140 °C @ 12 mmHg [3][9]

Purity ≥ 98% [1][4][8]

Solubility Soluble in ethanol [3]

Experimental Workflow: Synthesis of Polyamide 1010
(PA1010)
The synthesis of PA1010 from 1,10-diaminodecane and sebacic acid is typically achieved

through a two-step melt polycondensation process, starting with the formation of a "nylon salt."
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Workflow for Polyamide 1010 Synthesis

Raw Materials
- 1,10-Diaminodecane

- Sebacic Acid
- Absolute Ethanol

Step 1: Nylon 1010 Salt Formation
(Stirring in Ethanol at 80°C)

Filtration & Drying
(Wash with Ethanol, Dry at 60°C)

Step 2: Melt Polycondensation
(Heat to 230°C under N₂)

Purification
(Grind, Wash with H₂O, Dry)

Final Product
(High-Molecular-Weight PA1010)

Click to download full resolution via product page

Caption: General workflow for the synthesis of Polyamide 1010.
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Protocol: Synthesis of Polyamide 1010 (PA1010) via Melt
Polycondensation
This protocol is based on established methods for synthesizing PA1010 from its constituent

monomers.[5][11][12]

Part 1: Preparation of Nylon 1010 Salt

Dissolution: Dissolve equimolar amounts of sebacic acid and 1,10-diaminodecane in

absolute ethanol. The mixture should be heated to approximately 80 °C with continuous

stirring to ensure complete dissolution.

Precipitation: Allow the solution to cool to room temperature while stirring. The nylon 1010

salt will precipitate as a white solid.

Isolation: Filter the resulting white precipitate from the ethanol solution.

Washing & Drying: Wash the collected salt thoroughly with fresh absolute ethanol to remove

any unreacted monomers. Dry the purified salt in a vacuum oven at 60 °C for at least 8

hours.[5][12]

Part 2: Melt Polycondensation

Reactor Setup: Place a known quantity (e.g., 30 g) of the dried nylon 1010 salt into a glass

reactor equipped with a mechanical stirrer, a nitrogen inlet, and a condenser for the removal

of water.[5][11]

Inert Atmosphere: Purge the reactor with an inert gas, such as nitrogen, to prevent oxidation

during polymerization.

Heating Stage 1 (Melting): Begin stirring and heat the reactor to approximately 200 °C to

melt the salt.

Heating Stage 2 (Polymerization): Increase the temperature to 230 °C. Water, the by-product

of the condensation reaction, will begin to distill off.[11] Maintain the reaction at this

temperature for a set period (e.g., 3 hours) to allow for polymer chain growth.[12]
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Cooling: After the reaction is complete, cool the reactor to room temperature under a

continuous nitrogen stream.

Purification: The resulting solid polyamide is removed from the reactor and ground into a

powder. The powder is then washed with hot deionized water to remove any unreacted

monomers or oligomers and dried thoroughly before further processing.[12]

Application Note 2: 1,10-Diaminodecane as a
Flexible Linker
The long, flexible ten-carbon chain of 1,10-diaminodecane makes it an ideal candidate for use

as a linker in the synthesis of complex molecules.[2] In drug development and materials

science, linkers are used to connect two or more different molecular components, such as a

targeting molecule and a therapeutic agent in an antibody-drug conjugate (ADC) or a

photosensitizer and a catalyst in a supramolecular assembly.[13][14] The length and flexibility

of the decamethylene chain can influence the physicochemical properties of the final

conjugate, including its solubility, stability, and spatial orientation of the connected moieties.[2]

[13]

Conceptual Application in Drug Conjugates
In complex therapeutics like ADCs or Proteolysis Targeting Chimeras (PROTACs), a linker

physically separates the functional parts of the molecule. 1,10-Diaminodecane can be

chemically modified at its amine termini to covalently attach to both a targeting moiety (e.g., an

antibody) and a payload (e.g., a cytotoxic drug).[13][15]

Caption: 1,10-Diaminodecane as a conceptual flexible linker.

Application Note 3: Other Specialty Chemical
Preparations
The reactivity of its dual amine groups allows 1,10-diaminodecane to be used in a variety of

other specialty chemical syntheses.

Coordination Chemistry: The amine groups can act as ligands, forming coordination

complexes with metal ions. These complexes can have applications in catalysis or as
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antimicrobial agents.[7] The hydrogen bonding between the amine groups and metal ions

can create stable structures.[7]

Drug Delivery Systems: It has been used in the preparation of pH-sensitive hydrogels for

controlled drug release.[2] Its ability to form amide bonds is key to creating these cross-

linked polymer networks.[2]

Antimicrobial Agents: Studies have suggested that 1,10-diaminodecane and its derivatives

may possess antimicrobial properties by interacting with bacterial cell membranes and

inhibiting protein synthesis.[7]

Crown Ether Synthesis: While less common than polyglycols, diamines can be used in the

synthesis of azacrown ethers, which are macrocyclic compounds capable of selectively

binding cations. This area is a subject of ongoing research in supramolecular chemistry.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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